Cas no 17916-60-8 ((2E)-3-(4-bromophenyl)prop-2-enoic acid)

(2E)-3-(4-bromophenyl)prop-2-enoic acid structure

17916-60-8 structure

Product Name:(2E)-3-(4-bromophenyl)prop-2-enoic acid

CAS No:17916-60-8

MF:C₉H₇BrO₂

MW:227.054682016373

MDL:MFCD00004394

CID:1367377

PubChem ID:737158

Update Time:2025-04-20

(2E)-3-(4-bromophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 4-BROMOCINNAMIC ACID
- 3-(4-BROMOPHENYL)ACRYLIC ACID
- 4-BroMocinnaMic acid 5GR
- RARECHEM BK HD C006
- 4-Bromobenzeneacrylic acid
- 4-bromocinnacid
- 3-(4-Bromophenyl)propenoic acid
- 4-bromo-trans-cinnamic acid
- P-BROMOCINNAMIC ACID
- trans-4-bromocinnamic acid
- BROMOCINNAMIC ACID,4-
- para-bromocinnamic acid
- (2E)-3-(4-bromophenyl)-2-propenoic acid
- (E)-3-(4-bromophenyl)acrylic acid
- BROMOCINNAMIC ACID,4-(RG)
- (E)-3-(4-bromophenyl)prop-2-enoic acid
- (2E)-3-(4-bromophenyl)prop-2-enoic acid
- 3-(4-BROMOPHENYL)-2-PROPENOIC ACID
- (E)-4-bromocinnamic acid
- EN300-248205
- STK301576
- W-108489
- NS00044085
- AB01102359-03
- 3-(4-bromophenyl)prop-2-enoic acid
- 4-Bromocinnamic acid, predominantly trans
- ALBB-011724
- F0850-6838
- CS-W013013
- 2-Propenoic acid, 3-(4-bromophenyl)-, (2E)-
- 4-Bromocinnamic acid predominately trans
- (E)-3-(4-Bromo-phenyl)-acrylic acid
- AKOS000263376
- p-Bromzimtsaure
- CPDDDTNAMBSPRN-ZZXKWVIFSA-
- MFCD00004394
- EN300-17554
- AC-10323
- AKOS025149076
- InChI=1/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- DQZ
- CHEMBL98045
- AB6442
- 17916-60-8
- 1200-07-3
- (E)-3-(4-bromophenyl)acrylicacid
- 4-bromo cinnamic acid
- Z2237493681
- SR-01000597221
- 3-(4-bromophenyl)prop-2-enal
- E-3-(4-bromophenyl)propenoic acid
- 4-Bromocinnamic acid, predominantly trans, 98%
- NSC218449
- 2-Propenoic acid, 3-(4-bromophenyl)-
- NSC-218449
- B1690
- 2-Propenoic acid,3-(4-bromophenyl)-
- NCGC00342454-01
- PS-5778
- BBL037328
- A804410
- SR-01000597221-1
- SCHEMBL119183
- MDL： MFCD00004394
- Inchi： 1S/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
- InChI Key： CPDDDTNAMBSPRN-ZZXKWVIFSA-N
- SMILES： BrC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

Exact Mass: 225.96291
Monoisotopic Mass: 225.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

(2E)-3-(4-bromophenyl)prop-2-enoic acid Pricemore >>

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